Cas no 14287-82-2 (Trichothec-9-en-8-one,4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3a,4b,7a)-)

• Product Name: Trichothec-9-en-8-one,4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3a,4b,7a)-
• CAS No: 14287-82-2
• MF: C₁₉H₂₄O₉
• MW: 396.388466835022
• CID: 161465
• PubChem ID: 107714
• Update Time: 2025-04-19

Trichothec-9-en-8-one,4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3a,4b,7a)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-8-one,4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3a,4b,7a)-
• 4,15-diacetylnivalenol
• ANGUIDINE DERIV 4B,15-DIACETOXY-3A,7A-DIHYDROXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
• (3beta,4alpha,7alpha,12xi)-3,7-dihydroxy-8-oxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• 3,7-dihydroxy-8-oxo-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• 4,15-DIACETOXYNIVALENOL
• DIACETYLNIVALENOL
• Nivalenol diacetate
• 4β,15-Bis(acetyloxy)-12,13-epoxy-3α,7α-dihydroxytrichothec-9-en-8-one
• 4,15-Bis(acetyloxy)-12,13-epoxy-3,7-dihydroxytrichothec-9-en-8-one (3alpha,4beta,7alpha)-
• 14287-82-2
• Trichothec-9-en-8-one, 12,13-epoxy-3-alpha,4-beta,7-alpha,15-tetrahydroxy-, 4,15-diacetate
• Diazetylnivalenol [German]
• [(2R,3S,7R,9R,10R,11S)-11-acetyloxy-3,10-dihydroxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
• Diazetylnivalenol
• Saubinin I
• NSC 267034
• Nivalenol 4,15-diacetate
• Trichothec-9-en-8-one, 4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3alpha,4beta,7alpha)-
• Trichothec-9-en-8-one, 4,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3.alpha.,4.beta.,7.alpha.)-
• NSC267034
• NS00124362
• ANGUIDINE DERIV 4B,7A-DIHYDROXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
• Trichothec-9-en-8-one,15-bis(acetyloxy)-12,13-epoxy-3,7-dihydroxy-, (3.alpha.,4.beta.,7.alpha.)-
• Trichothec-9-en-8-one, 12,13-epoxy-3-.alpha.,4-.beta.,7-.alpha.,15-tetrahydroxy-, 4,15-diacetate
• PIHGROVBUUNPDW-UHFFFAOYSA-N
• NSC-267034
• DTXSID00931668
• 12,13-Epoxy-3a,4b,7a,15-tetrahydroxytrichothec-9-en-8-one 4,15-diacetate

• Inchi： 1S/C19H24O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11,13-16,23-24H,6-7H2,1-4H3/t11-,13-,14-,15-,16-,17?,18-,19?/m1/s1
• InChI Key： PIHGROVBUUNPDW-SUWHGTQISA-N
• SMILES： O1CC21[C@H]1[C@@H]([C@H](C2(C)[C@@]2(COC(C)=O)[C@@H](C(C(C)=C[C@H]2O1)=O)O)OC(C)=O)O

Computed Properties

• Exact Mass: 396.142
• Monoisotopic Mass: 396.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 568.8°Cat760mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.586
• PSA: 131.89000
• LogP: -0.72530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes